2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H24FN3O2/c22-18-9-5-4-8-17(18)15-25-13-12-24-21(27)19(25)14-20(26)23-11-10-16-6-2-1-3-7-16/h1-9,19H,10-15H2,(H,23,26)(H,24,27)
• InChI Key: WQGSESRQDXSMJK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NCCC2=CC=CC=C2)CC3=CC=CC=C3F
• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol

Description

2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide, also known as FPEA, is a chemical compound that has gained attention for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide may also have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in stress response.
Biochemical and Physiological Effects:
2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. It has also been shown to reduce the levels of corticosterone, a hormone that is released in response to stress. 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide may have an effect on the immune system, as it has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide in lab experiments is that it has been shown to have anxiolytic and antidepressant effects, which could be useful in studying the effects of stress and depression on behavior. However, one limitation is that the exact mechanism of action of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide is not fully understood, which could make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide. One direction is to further investigate its potential use in treating anxiety, depression, and drug addiction in humans. Another direction is to study its effects on other neurotransmitters and hormones in the brain. Additionally, more research is needed to fully understand the mechanism of action of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide.

Synthesis Methods

The synthesis of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide involves the reaction of 2-fluorobenzylamine with 2-phenylethylacetyl chloride and 3-oxo-2-piperazinylacetic acid. The reaction is carried out in the presence of a catalyst and a solvent. The resulting compound is then purified using chromatography techniques.

Scientific Research Applications

2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide has been studied for its potential use in treating anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models. 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-phenylethyl)acetamide has also been studied for its potential use in treating drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.